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Compound of Interest

Compound Name: (R)-2-Bromooctane

Cat. No.: B1611525 Get Quote

This guide provides essential physicochemical data for (R)-2-Bromooctane, a halogenated

alkane used in various chemical syntheses. The information is tailored for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Data Summary
The fundamental molecular properties of (R)-2-Bromooctane are detailed below. This data is

critical for stoichiometric calculations, analytical characterization, and process design.

Parameter Value Citations

Molecular Formula C8H17Br [1][2]

Molecular Weight 193.127 g/mol [1]

Exact Mass 192.05136 u [1]

Logical Relationship of (R)-2-Bromooctane
Properties
The following diagram illustrates the logical flow from the compound's nomenclature to its

empirical formula and molecular weight.
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Nomenclature

Chemical Properties

(R)-2-Bromooctane

Stereoisomer: (R) Parent Chain: Octane Substituent: Bromo at C2

Molecular Formula:
C8H17Br

Molecular Weight:
193.127 g/mol

Click to download full resolution via product page

Caption: Logical derivation of molecular properties from nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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